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Compound of Interest

Compound Name: SL-052

Cat. No.: B15601135

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
SL-052, a hypocrellin-based photosensitizer used in laboratory research. The following
procedures are based on general best practices for chemical waste management and
information available for related compounds, given the absence of a specific Safety Data Sheet
(SDS) for SL-052. All personnel handling SL-052 must adhere to their institution's specific
waste disposal protocols and consult with their Environmental Health and Safety (EHS)
department for guidance.

Chemical and Physical Properties

SL-052, also known as ACP-0052, is a research-grade photosensitizer. Due to its
photosensitive nature, it is imperative to handle and store the compound away from light to
prevent degradation and potential reactions.
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Property Value
Synonyms ACP-0052
CAS Number 925438-34-2
Chemical Formula C35H32N207
Molecular Weight 592.65 g/mol
Physical Form Solid

Known Hazards

Toxicological properties have not been
thoroughly investigated. May be harmful if
inhaled, ingested, or absorbed through the skin.
May cause eye and skin irritation.[1] Light

sensitive.[1]

Experimental Protocols: Disposal of SL-052

The following step-by-step guide outlines the recommended procedure for the disposal of SL-

052 waste. This protocol is based on the Safety Data Sheet for the related compound,

Hypocrellin B, and general laboratory safety principles.

Personnel Protective Equipment (PPE) Required:

o Standard laboratory coat

o Safety goggles with side shields

o Chemical-resistant gloves (e.g., nitrile)

Procedure:

o Waste Segregation:

o Collect all solid waste contaminated with SL-052 (e.g., unused compound, contaminated

consumables such as pipette tips, tubes, and gloves) in a designated, clearly labeled

hazardous waste container.
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o Collect all liquid waste containing SL-052 in a separate, leak-proof, and clearly labeled
hazardous waste container. Do not mix with other solvent waste streams unless explicitly
permitted by your institution's EHS department.

Container Labeling:

o Label the hazardous waste container with "Hazardous Waste," the full chemical name "SL-
052 (Hypocrellin derivative)," the CAS number "925438-34-2," and the approximate
concentration and quantity of the waste.

o Include the appropriate hazard pictograms if known (e.g., exclamation mark for irritant).
Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
waste accumulation area.

o Protect the container from light to prevent photodegradation of the contents.

o Ensure the storage area is away from incompatible materials, such as strong acids and
bases.[1]

Disposal Request:

o Once the container is full or ready for disposal, submit a chemical waste pickup request to
your institution's EHS department.

o Follow all institutional procedures for waste manifest and pickup.
Spill Response:

o In the event of a spill, avoid dust formation.[1]

o Wear appropriate PPE.

o For solid spills, gently sweep up the material and place it in the designated hazardous
waste container.
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o For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place it in the

hazardous waste container.
o Clean the spill area with an appropriate solvent and then soap and water.
o Report the spill to your laboratory supervisor and EHS department.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of SL-052.
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Preparation

Start: SL-052 Waste Generated
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(Gloves, Goggles, Lab Coat)

-
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;
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End: Proper Disposal Complete
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Caption: Workflow for the proper disposal of SL-052 waste.

© 2025 BenchChem. All rights reserved.

5/6

Tech Support


https://www.benchchem.com/product/b15601135?utm_src=pdf-body-img
https://www.benchchem.com/product/b15601135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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